Cas no 70367-35-0 (Cyclohexanecarbonitrile, 2-hydroxy-, cis-)
70367-35-0 structure
Product Name:Cyclohexanecarbonitrile, 2-hydroxy-, cis-
CAS No:70367-35-0
MF:C7H11NO
MW:125.168341875076
CID:547348
PubChem ID:11263500
Update Time:2025-04-19
Cyclohexanecarbonitrile, 2-hydroxy-, cis- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarbonitrile, 2-hydroxy-, cis-
- cyclohexanecarbonitrile, 2-hydroxy-, (1S,2S)-
- LogP
- CTK2H4984
- cis-2-hydroxycyclohexanecarbonitrile
- DTXSID60460409
- 70367-35-0
-
- Inchi： 1S/C7H11NO/c8-5-6-3-1-2-4-7(6)9/h6-7,9H,1-4H2/t6-,7-/m0/s1
- InChI Key： MFPCXQNVYPKUSM-BQBZGAKWSA-N
- SMILES： O[C@H]1CCCC[C@H]1C#N
Computed Properties
- Exact Mass: 125.08413
- Monoisotopic Mass: 125.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 44Ų
Experimental Properties
- PSA: 44.02
Cyclohexanecarbonitrile, 2-hydroxy-, cis- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
70367-35-0 (Cyclohexanecarbonitrile, 2-hydroxy-, cis-) Related Products
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